Cas no 1247359-59-6 (3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one)

• Product Name: 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• CAS No: 1247359-59-6
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 4777479
• Update Time: 2026-02-27

3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• NE24284
• 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one

• Inchi： 1S/C8H12N4O/c1-11-5-6(4-10-11)12-3-2-7(9)8(12)13/h4-5,7H,2-3,9H2,1H3
• InChI Key： DVVXTNFZOMLOFB-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C1C=NN(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: -1.2
• Topological Polar Surface Area: 64.2

Additional information on 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one

Research Brief on 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS: 1247359-59-6)

3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS: 1247359-59-6) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidin-2-one scaffold and pyrazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as oncology, neurology, and infectious diseases.

The synthesis of 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one involves multi-step organic reactions, with recent advancements optimizing yield and purity. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic profiles that support its potential as a drug candidate.

In pharmacological studies, 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one has demonstrated notable bioactivity. For instance, it has been shown to inhibit specific enzymes involved in cancer cell proliferation, making it a potential lead compound for anticancer therapies. Additionally, its interaction with neurotransmitter receptors suggests possible applications in treating neurological disorders. These findings are supported by in vitro and in vivo experiments, which highlight the compound's efficacy and safety profile.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its bioactivity, providing insights for further optimization. Computational modeling and docking studies have further elucidated its binding interactions with target proteins, offering a foundation for rational drug design.

Despite these promising results, challenges remain in the development of 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on derivative synthesis and formulation strategies to overcome these limitations.

In conclusion, 3-Amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one represents a promising avenue for drug discovery, with its unique chemical structure and diverse pharmacological activities. Continued research and development efforts are essential to fully realize its therapeutic potential and translate laboratory findings into clinical applications.